8-[2-(4-methoxyphenoxy)ethoxy]quinoline

• IUPAC Name: 8-[2-(4-methoxyphenoxy)ethoxy]quinoline
• InChI: InChI=1S/C18H17NO3/c1-20-15-7-9-16(10-8-15)21-12-13-22-17-6-2-4-14-5-3-11-19-18(14)17/h2-11H,12-13H2,1H3
• InChI Key: OMHRKUVWXOEUAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCOC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol

Description

8-[2-(4-methoxyphenoxy)ethoxy]quinoline, also known as AQ-RA 741, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in a variety of applications, including as a tool for investigating various biological processes and as a potential therapeutic agent for certain diseases. In

Mechanism of Action

Target of Action

8-[2-(4-methoxyphenoxy)ethoxy]quinoline is a quinoline derivative. Quinolines have demonstrated numerous biological activities such as antimicrobial, insecticidal, anti-inflammatory, antiplatelet, and antitumor . They have been used as a scaffold for drug development for more than two centuries . The primary targets of quinoline derivatives can vary depending on the specific compound and its functional groups.

Mode of Action

Quinoline derivatives are known to exhibit high and selective activity attained through different mechanisms of action . For instance, some quinoline derivatives have been reported to inhibit 2OG-dependent enzymes, which are considered to be promising therapeutic biotargets for various human diseases .

Biochemical Pathways

For example, some quinoline derivatives have been reported to inhibit 2OG-dependent enzymes, which play crucial roles in various biochemical processes .

Result of Action

Quinoline derivatives are known to exhibit a broad spectrum of bioactivities, including antimicrobial, insecticidal, anti-inflammatory, antiplatelet, and antitumor activities .

Future Directions

The synthesis of newer classes of 8-quinolinamines has emerged as a successful chemotherapeutic approach. They are a promising structural class of compounds as antiparasitic and antimicrobials.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 8-[2-(4-methoxyphenoxy)ethoxy]quinoline are largely determined by its unique structure, which includes a quinoline core and methoxyphenoxy ethoxy side chains This structure allows it to participate in various biochemical reactions, potentially interacting with enzymes, proteins, and other biomolecules

Cellular Effects

It is hypothesized that it may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . These effects are likely to be cell type-specific and may vary depending on the concentration of the compound and the specific cellular context.

Molecular Mechanism

It is believed to exert its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation and changes in gene expression